N-[3-(acetylamino)propyl]pyrazine-2-carboxamide

• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol
• IUPAC Name: N-(3-acetamidopropyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C10H14N4O2/c1-8(15)12-3-2-4-14-10(16)9-7-11-5-6-13-9/h5-7H,2-4H2,1H3,(H,12,15)(H,14,16)
• InChI Key: RCASNVOGSCCTCZ-UHFFFAOYSA-N
• SMILES: CC(=O)NCCCNC(=O)C1=NC=CN=C1

Description

N-[3-(acetylamino)propyl]pyrazine-2-carboxamide, also known as AP-2, is a small molecule that has gained attention in the scientific community due to its potential applications in research. AP-2 is a synthetic compound that has been found to have promising effects in various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)propyl]pyrazine-2-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways. Specifically, N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a type of inflammatory mediator. N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has also been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in regulating the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has various biochemical and physiological effects. In addition to its anti-inflammatory effects, N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has been found to have antioxidant effects and has been studied for its potential in protecting against oxidative stress. N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has also been found to have effects on the immune system, specifically on the activity of T cells and natural killer cells. Additionally, N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has been studied for its potential in regulating blood glucose levels and improving insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(acetylamino)propyl]pyrazine-2-carboxamide in lab experiments is its specificity. N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has been found to selectively inhibit the activity of certain enzymes and signaling pathways, which makes it a valuable tool for studying these processes. Additionally, N-[3-(acetylamino)propyl]pyrazine-2-carboxamide is a small molecule that can easily penetrate cell membranes, which makes it useful for studying intracellular processes. However, there are also limitations to using N-[3-(acetylamino)propyl]pyrazine-2-carboxamide in lab experiments. One limitation is that N-[3-(acetylamino)propyl]pyrazine-2-carboxamide is a synthetic compound that may not accurately reflect the activity of natural compounds. Additionally, the synthesis of N-[3-(acetylamino)propyl]pyrazine-2-carboxamide is a complex process that requires expertise in organic chemistry.

Future Directions

There are many future directions for research on N-[3-(acetylamino)propyl]pyrazine-2-carboxamide. One area of interest is in the study of its potential in treating cancer. Further research is needed to determine the mechanisms by which N-[3-(acetylamino)propyl]pyrazine-2-carboxamide inhibits the growth of cancer cells and to identify the types of cancer that are most responsive to N-[3-(acetylamino)propyl]pyrazine-2-carboxamide treatment. Additionally, further research is needed to determine the safety and efficacy of N-[3-(acetylamino)propyl]pyrazine-2-carboxamide in humans. Another area of interest is in the study of N-[3-(acetylamino)propyl]pyrazine-2-carboxamide's potential in treating neurological disorders. Further research is needed to determine the effects of N-[3-(acetylamino)propyl]pyrazine-2-carboxamide on neuronal function and to identify the types of neurological disorders that are most responsive to N-[3-(acetylamino)propyl]pyrazine-2-carboxamide treatment. Finally, there is a need for further research on the synthesis and purification of N-[3-(acetylamino)propyl]pyrazine-2-carboxamide, as well as on the development of more efficient synthesis methods.

Synthesis Methods

The synthesis method for N-[3-(acetylamino)propyl]pyrazine-2-carboxamide involves a series of chemical reactions that start with the compound 2-chloropyrazine. This compound is reacted with 3-aminopropylamine to produce the intermediate product 3-(pyrazin-2-ylamino)propylamine. This intermediate is then reacted with acetic anhydride to produce the final product, N-[3-(acetylamino)propyl]pyrazine-2-carboxamide. The synthesis of N-[3-(acetylamino)propyl]pyrazine-2-carboxamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has been found to have various applications in scientific research. One of the most promising applications is in the study of cancer. N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has been found to have anti-inflammatory effects and has been studied for its potential in treating inflammatory diseases such as arthritis. N-[3-(acetylamino)propyl]pyrazine-2-carboxamide has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.